Cas no 1806803-93-9 (3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1806803-93-9
• MF: C₇H₂Cl₃F₂NO
• MW: 260.452685832977
• CID: 4811458
• Update Time: 2025-05-19

3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2Cl3F2NO/c8-2-1-13-5(6(10)14)4(9)3(2)7(11)12/h1,7H
• InChI Key： KWFVTCNIZSMHNH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=NC=C(C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride

Introduction to 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806803-93-9)

3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806803-93-9, is a highly versatile and significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of both chloro and difluoromethyl substituents, make it a valuable building block for the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The compound's structure consists of a pyridine core substituted at the 3rd and 5th positions with chlorine atoms, and at the 4th position with a difluoromethyl group. The 2-carbonyl chloride functionality further enhances its reactivity, allowing for facile formation of amides, esters, and other derivatives through nucleophilic acyl substitution reactions. This reactivity is particularly useful in medicinal chemistry, where such intermediates are often employed in the synthesis of biologically active molecules.

In recent years, there has been growing interest in 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride due to its potential applications in the development of next-generation therapeutics. The difluoromethyl group is a well-documented pharmacophore that can enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. For instance, compounds containing this moiety have shown promise in treating various diseases, including cancer, infectious disorders, and inflammatory conditions. The chloro substituents on the pyridine ring further contribute to the molecule's versatility by enabling additional functionalization strategies.

One of the most compelling aspects of 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. By incorporating this compound into drug design pipelines, researchers can develop novel inhibitors with improved selectivity and efficacy. Recent studies have demonstrated that derivatives of this intermediate exhibit potent activity against several kinases, making them attractive candidates for further development.

Another area where 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride has shown significant promise is in the field of agrochemicals. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their ability to interact with biological targets in pests and weeds. The structural features of this intermediate allow for the synthesis of novel agrochemicals with enhanced environmental compatibility and crop protection properties. Researchers are exploring its use in developing next-generation pesticides that offer improved performance while minimizing ecological impact.

The synthetic utility of 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride extends beyond pharmaceuticals and agrochemicals. It serves as a valuable precursor in the synthesis of dyes, polymers, and specialty chemicals. The presence of multiple reactive sites on its structure allows for diverse chemical transformations, making it a preferred choice for organic chemists working on complex synthetic challenges.

Recent advances in synthetic methodologies have further enhanced the accessibility and utility of 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride. Techniques such as flow chemistry and catalytic processes have enabled more efficient and scalable production methods for this intermediate. These innovations have not only reduced costs but also improved the sustainability of its synthesis by minimizing waste generation.

In conclusion,3,5-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806803-93-9) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an indispensable tool for researchers working on cutting-edge therapeutics and agrochemicals. As our understanding of its potential continues to grow,this intermediate will undoubtedly play an increasingly important role in shaping the future of chemical innovation.